![molecular formula C18H14ClFN4O2S B2995562 3-(2-chloro-6-fluorophenyl)-5-methyl-N-((pyridin-3-ylmethyl)carbamothioyl)isoxazole-4-carboxamide CAS No. 536722-84-6](/img/structure/B2995562.png)
3-(2-chloro-6-fluorophenyl)-5-methyl-N-((pyridin-3-ylmethyl)carbamothioyl)isoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-chloro-6-fluorophenyl)-5-methyl-N-((pyridin-3-ylmethyl)carbamothioyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H14ClFN4O2S and its molecular weight is 404.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitubercular and Antibacterial Activities
Research on derivatives of carboxamide compounds, such as N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives, has shown significant antitubercular and antibacterial activities. These compounds have been screened against various bacterial strains, indicating their potential as leads for the development of new antimicrobial agents. The study emphasizes the importance of structural modifications to enhance biological activity, suggesting a possible avenue for the application of the specified compound in antimicrobial research (Bodige et al., 2020).
Anticancer Properties
Isoxazole and pyrazole derivatives have been explored for their anticancer properties, indicating a promising area for the application of similar compounds. The structural motifs present in these compounds are known to interact with biological targets relevant to cancer therapy. Research in this area often focuses on the synthesis of novel derivatives and their evaluation against various cancer cell lines, suggesting that compounds with similar structures could be valuable for oncological research (S. Y. Mansour et al., 2020).
Antimicrobial and Antibiofilm Properties
Thiourea derivatives, including those with chloro, fluoro, and methyl substituents, have been investigated for their antimicrobial and antibiofilm activities. These studies highlight the potential of such compounds in addressing bacterial infections, especially those involving biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus. The research underscores the role of halogen substituents in enhancing antimicrobial efficacy, suggesting a research path for similar compounds in the development of antibiofilm agents (Carmen Limban et al., 2011).
Isoxazole Derivatives as Insecticides
The synthesis and evaluation of isoxazole derivatives for insecticidal activity represent another potential application. Studies have demonstrated the chemoselective synthesis of these compounds and their effectiveness against agricultural pests. This suggests that structurally similar compounds could be explored for their utility in pest management strategies, contributing to the development of new insecticidal agents (G. Yu et al., 2009).
properties
IUPAC Name |
3-(2-chloro-6-fluorophenyl)-5-methyl-N-(pyridin-3-ylmethylcarbamothioyl)-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN4O2S/c1-10-14(16(24-26-10)15-12(19)5-2-6-13(15)20)17(25)23-18(27)22-9-11-4-3-7-21-8-11/h2-8H,9H2,1H3,(H2,22,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDSZURTKAWXST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC(=S)NCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.